Cas no 54095-15-7 (Propanedioyl dichloride, ethylphenyl-)

Propanedioyl dichloride, ethylphenyl- structure
54095-15-7 structure
Product Name:Propanedioyl dichloride, ethylphenyl-
CAS No:54095-15-7
MF:C11H10Cl2O2
MW:245.101901531219
CID:355545
PubChem ID:12256795
Update Time:2025-04-19

Propanedioyl dichloride, ethylphenyl- Chemical and Physical Properties

Names and Identifiers

    • Propanedioyl dichloride, ethylphenyl-
    • 2-ethyl-2-phenylpropanedioyl dichloride
    • 54095-15-7
    • DTXSID70482713
    • SCHEMBL8860164
    • Inchi: 1S/C11H10Cl2O2/c1-2-11(9(12)14,10(13)15)8-6-4-3-5-7-8/h3-7H,2H2,1H3
    • InChI Key: NXROHJABHCSTOK-UHFFFAOYSA-N
    • SMILES: ClC(C(C(=O)Cl)(C1C=CC=CC=1)CC)=O

Computed Properties

  • Exact Mass: 244.0059
  • Monoisotopic Mass: 244.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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